(1r,7Ar)-hexahydro-1h-pyrrolizin-1-ol
Overview
Description
“(1r,7Ar)-hexahydro-1h-pyrrolizin-1-ol” is also known as Retronecine . It is a pyrrolizidine alkaloid found in a variety of plants in the genera Senecio and Crotalaria, and the family Boraginaceae . It is the most common central core for other pyrrolizidine alkaloids .
Molecular Structure Analysis
The molecular formula of “(1r,7Ar)-hexahydro-1h-pyrrolizin-1-ol” is C8H13NO2 . Its structure includes a pyrrolizine core, which is a bicyclic structure consisting of a five-membered ring fused to a four-membered ring .Scientific Research Applications
Evolution and Diversity of Pyrrolizidine Alkaloids
Pyrrolizidine alkaloids (PAs) are characteristic secondary metabolites found in several plant families, notably the Asteraceae. They play a critical role in defense mechanisms against herbivores. Research has shown that the biosynthesis of PAs, especially in the Senecioneae tribe, involves the enzyme homospermidine synthase, which is critical for the synthesis of the first specific intermediate in PA biosynthesis. This enzyme's gene was recruited following gene duplication from deoxyhypusine synthase, occurring independently in different angiosperm lineages. The diversity of PAs in the Senecioneae suggests a highly conserved pathway for their biosynthesis, with significant plasticity in the diversification of derived alkaloids (Langel, Ober, & Pelser, 2011).
Pyrrolidine in Drug Discovery
Pyrrolidine, a five-membered nitrogen heterocycle, is widely utilized in medicinal chemistry for developing compounds to treat human diseases. Its saturated scaffold allows for efficient exploration of pharmacophore space, contributes to stereochemistry, and enhances three-dimensional coverage of molecules. Bioactive molecules characterized by the pyrrolidine ring, including derivatives like pyrrolizines, demonstrate significant potential in drug discovery for various biological activities. The structural features of pyrrolidine and its impact on biological activity highlight its versatility in the development of new compounds with diverse biological profiles (Li Petri et al., 2021).
Pyrrolizidine Alkaloids in Nematode Management
PAs have shown potential in managing plant-parasitic nematodes, suggesting that PA-producing plants, such as Crotalaria, could be utilized in sustainable nematode management strategies. This application is particularly relevant for sedentary endoparasitic nematode species, with promising methods including the use of PA plant extracts and mulches, as well as in situ mulching (Thoden & Boppré, 2010).
Analyzing Pyrrolizidine Alkaloids in Medicinal Plants
The extraction and analysis of PAs in medicinal plants are crucial due to their chemical defense mechanisms and associated toxicity risks in herbal preparations. Efficient extraction procedures and sensitive analytical methods are essential for addressing consumer safety concerns related to PA intake within phytopharmaceutical formulations and other plant-derived drug products (Kopp, Abdel-Tawab, & Mizaikoff, 2020).
properties
IUPAC Name |
(1R,8R)-2,3,5,6,7,8-hexahydro-1H-pyrrolizin-1-ol | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13NO/c9-7-3-5-8-4-1-2-6(7)8/h6-7,9H,1-5H2/t6-,7-/m1/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UCQIGQBEAGJWTF-RNFRBKRXSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2C(CCN2C1)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@@H]2[C@@H](CCN2C1)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13NO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501271405 | |
Record name | rel-(1R,7aR)-Hexahydro-1H-pyrrolizin-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501271405 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
127.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(1r,7Ar)-hexahydro-1h-pyrrolizin-1-ol | |
CAS RN |
14174-84-6 | |
Record name | rel-(1R,7aR)-Hexahydro-1H-pyrrolizin-1-ol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=14174-84-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | rel-(1R,7aR)-Hexahydro-1H-pyrrolizin-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501271405 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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